2-Acetylamino-4-cyanothiazole

• Molecular Formula: C6H5N3OS
• Molecular Weight: 167.19 g/mol
• IUPAC Name: N-(4-cyano-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C6H5N3OS/c1-4(10)8-6-9-5(2-7)3-11-6/h3H,1H3,(H,8,9,10)
• InChI Key: BBXHFAXEXPFCPY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=CS1)C#N

Description

2-Acetylamino-4-cyanothiazole is a useful research compound. Its molecular formula is C6H5N3OS and its molecular weight is 167.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.1 g (27.5 mmol) 2-Acetylaminothiazol-4-carboxamide was dispersed in 27 ml pyridine, and 10.5 g (55 mmol) p-tolylsulfonyl chloride was added, to carry out reaction at room temperature for 10 hr, and then 150 ml ethyl acetate and 100 ml water were added to separate the layers. The resultant organic phase was washed with diluted HCl till aqueous phase being acidic, and then washed with saturated sodium chloride, dried over anhydrous sodium sulfate, filtered, and concentrated to obtain 3.45 g 2-acetylamino-4-cyanothiazole (yield 75%) with mp 185-188° C. (ethyl acetate). 1H NMR (DMSO-d6) 2.18 (3H, s); 8.33 (1H, s); 12.55 (1H, s).